3-Nitro-5-pyridin-3-yl-1,2-dihydro-2,3,4-benzotriazepine
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Overview
Description
3-Nitro-5-pyridin-3-yl-1,2-dihydro-2,3,4-benzotriazepine is a useful research compound. Its molecular formula is C13H11N5O2 and its molecular weight is 269.26 g/mol. The purity is usually 95%.
The exact mass of the compound 3-nitro-5-(3-pyridinyl)-2,3-dihydro-1H-2,3,4-benzotriazepine is 269.09127461 g/mol and the complexity rating of the compound is 395. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Benzodiazepines and Analog Compounds in Medical Research
Sedation and Analgesia : Benzodiazepines and nitrous oxide have been studied for their sedative and analgesic effects in medical procedures. For instance, midazolam, a benzodiazepine, has been compared with nitrous oxide for sedation in pediatric dental patients, showing effectiveness and safety for sedation with manageable recovery times (Wilson et al., 2003).
Alcohol Withdrawal Treatment : The effectiveness of psychotropic analgesic nitrous oxide (PAN) versus benzodiazepines in treating acute alcoholic withdrawal states has been evaluated, suggesting that PAN may offer a rapid and safe alternative (Gillman & Lichtigfeld, 2002).
Acute Hypertension Management : Studies on clevidipine, a calcium channel blocker, have explored its efficacy in managing acute hypertension during cardiac surgery, comparing its safety and efficacy to other treatments like nitroglycerin and sodium nitroprusside (Aronson et al., 2008).
Investigation of Metabolism and Toxicology : The detection, quantification, and studies on human metabolism of 3,4-methylenedioxypyrovalerone (MDPV) by GC-MS highlight the importance of understanding the metabolism and potential toxicological impacts of synthetic cathinones and similar compounds (Grapp et al., 2017).
Effects on Vascular Endothelial Function : Research on calcium-channel blockers like amlodipine and diltiazem in patients with coronary spastic angina has provided insights into how different classes of these drugs can influence vascular endothelial function, offering potential pathways for therapeutic intervention in cardiovascular diseases (Miwa et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
3-nitro-5-pyridin-3-yl-1,2-dihydro-2,3,4-benzotriazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O2/c19-18(20)17-15-9-10-4-1-2-6-12(10)13(16-17)11-5-3-7-14-8-11/h1-8,15H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTNFEDIUJGGBII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=NN(N1)[N+](=O)[O-])C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.